Cas no 1339384-54-1 (4,5,6-Trifluoro-2,3-dihydro-1h-indole)

• Product Name: 4,5,6-Trifluoro-2,3-dihydro-1h-indole
• CAS No: 1339384-54-1
• MF: C₈H₆F₃N
• MW: 173.135152339935
• CID: 5692539
• PubChem ID: 62809177
• Update Time: 2025-08-05

4,5,6-Trifluoro-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1145561
• 4,5,6-trifluoro-2,3-dihydro-1H-indole
• AKOS012104412
• 1339384-54-1
• CID 62809177
• 1H-Indole, 4,5,6-trifluoro-2,3-dihydro-
• 4,5,6-Trifluoro-2,3-dihydro-1h-indole

• Inchi： 1S/C8H6F3N/c9-5-3-6-4(1-2-12-6)7(10)8(5)11/h3,12H,1-2H2
• InChI Key： QCFQYDWHYGRCSA-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC2=C1CCN2)F)F

Computed Properties

• Exact Mass: 173.04523368g/mol
• Monoisotopic Mass: 173.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 191.7±40.0 °C(Predicted)
• pka: 3.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4,5,6-Trifluoro-2,3-dihydro-1h-indole

4,5,6-Trifluoro-2,3-dihydro-1H-indole (CAS No. 1339384-54-1): An Overview of Its Properties and Applications

4,5,6-Trifluoro-2,3-dihydro-1H-indole (CAS No. 1339384-54-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of indoles, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities.

The molecular formula of 4,5,6-Trifluoro-2,3-dihydro-1H-indole is C₉H₆F₃N, and its molecular weight is approximately 187.14 g/mol. The presence of three fluorine atoms at the 4, 5, and 6 positions on the indole ring imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies.

In terms of physical properties, 4,5,6-Trifluoro-2,3-dihydro-1H-indole is a solid at room temperature with a melting point of around 70°C. It is slightly soluble in water but highly soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in a variety of experimental conditions.

The chemical stability of 4,5,6-Trifluoro-2,3-dihydro-1H-indole is notable. It remains stable under standard laboratory conditions and does not readily undergo degradation or decomposition. However, it can be sensitive to strong acids or bases and may require careful handling in certain environments.

One of the key areas where 4,5,6-Trifluoro-2,3-dihydro-1H-indole has shown promise is in medicinal chemistry. Indoles are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine atoms into the indole structure can enhance these properties by modulating the electronic distribution and improving the lipophilicity of the molecule.

Recent studies have explored the potential of 4,5,6-Trifluoro-2,3-dihydro-1H-indole as a lead compound for drug development. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant antiproliferative activity against several cancer cell lines. The researchers found that the trifluoromethyl groups on the indole ring played a crucial role in enhancing the compound's ability to inhibit cell proliferation.

In addition to its potential as an anticancer agent, 4,5,6-Trifluoro-2,3-dihydro-1H-indole has also been investigated for its antimicrobial properties. A study published in the Journal of Antibiotics demonstrated that this compound showed potent activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the unique electronic properties imparted by the trifluoromethyl groups.

Beyond medicinal applications, 4,5,6-Trifluoro-2,3-dihydro-1H-indole has also found use in materials science. The presence of fluorine atoms can significantly alter the electronic properties of materials derived from this compound. For example, a study published in Advanced Materials reported that derivatives of 4,5,6-Trifluoro-2,3-dihydro-1H-indole exhibited enhanced photoluminescence properties when incorporated into polymer matrices. This makes them promising candidates for use in optoelectronic devices such as organic light-emitting diodes (OLEDs).

The synthesis of 4,5,6-Trifluoro-2,3-dihydro-1H-indole has been well-documented in the literature. One common synthetic route involves the reaction of 2-bromoaniline with trifluoromethyl ketone followed by cyclization under appropriate conditions. This method yields high purity products with good yields. However, alternative synthetic strategies have also been explored to improve efficiency and reduce costs.

In conclusion, 4,5,6-Trifluoro-2,3-dihydro-1H-indole (CAS No. 1339384-54-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and industrial fields.